Cas no 899998-26-6 ((5-chloro-2-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate)

• Product Name: (5-chloro-2-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate
• CAS No: 899998-26-6
• MF: C₂₀H₁₇ClN₂O₅
• MW: 400.812384366989
• CID: 5440781
• Update Time: 2025-05-20

(5-chloro-2-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• FMDPGCGFXXPZQC-UHFFFAOYSA-N
• (5-chloro-2-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

• Inchi： 1S/C20H17ClN2O5/c1-12(24)17-10-14(16-5-3-4-8-23(16)17)20(26)28-11-19(25)22-15-9-13(21)6-7-18(15)27-2/h3-10H,11H2,1-2H3,(H,22,25)
• InChI Key： FMDPGCGFXXPZQC-UHFFFAOYSA-N
• SMILES： C1(C(OCC(NC2=CC(Cl)=CC=C2OC)=O)=O)=C2N(C=CC=C2)C(C(C)=O)=C1

Additional information on (5-chloro-2-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

Introduction to (5-chloro-2-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS No. 899998-26-6)

(5-chloro-2-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 899998-26-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a combination of aromatic and heterocyclic moieties, which contribute to its unique chemical properties and biological interactions. The presence of a 5-chloro-2-methoxyphenyl group and an acetylindolizine scaffold suggests that this molecule may possess the ability to interact with various biological targets, including enzymes and receptors, thereby influencing cellular processes.

In recent years, there has been a growing interest in indolizine derivatives due to their diverse pharmacological profiles. Indolizines are heterocyclic compounds that have shown potential in the treatment of various diseases, including cancer, neurological disorders, and inflammatory conditions. The specific modification of the indolizine ring with an acetyl group and a carbamoylmethyl moiety further enhances its pharmacological potential by introducing additional functional sites for interaction with biological targets.

One of the most compelling aspects of (5-chloro-2-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate is its potential as a lead compound for drug discovery. Researchers have been exploring its biological activity through various in vitro and in vivo assays. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in disease pathogenesis. For instance, its interaction with cytochrome P450 enzymes could provide insights into its metabolic pathways and potential drug-drug interactions.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-chloro-2-methoxyphenyl group necessitates careful handling to avoid unwanted side reactions, while the formation of the acetylindolizine core requires expertise in heterocyclic chemistry. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

The pharmacological evaluation of (5-chloro-2-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate has revealed several interesting findings. In cell-based assays, this compound has demonstrated the ability to modulate the activity of target proteins involved in disease pathways. For example, it has shown potential in inhibiting the growth of cancer cells by interfering with signaling pathways that promote cell proliferation and survival. Additionally, it has exhibited anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines.

One of the most exciting developments in the study of this compound is its potential application in personalized medicine. The unique structural features of (5-chloro-2-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate allow for fine-tuning its pharmacological properties to target specific genetic or molecular profiles associated with different diseases. This approach aligns with the growing trend in precision medicine, where therapies are tailored to individual patient characteristics to maximize efficacy and minimize side effects.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its biological targets. Advanced computational methods have enabled researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures for improved pharmacological activity. These insights have guided the design of novel derivatives with enhanced therapeutic potential.

In conclusion, (5-chloro-2-methoxyphenyl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS No. 899998-26-6) represents a significant advancement in pharmaceutical research. Its unique chemical structure, combined with promising biological activities, positions it as a valuable candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it holds great promise for addressing unmet medical needs across various disease areas.